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Compound of Interest

Compound Name: 3-Methyl-4-nitroaniline

Cat. No.: B015440 Get Quote

Application Notes and Protocols for 3-Methyl-4-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 3-Methyl-4-
nitroaniline (CAS No. 611-05-2). Adherence to these guidelines is crucial to minimize risks

and ensure a safe laboratory environment.

Substance Information and Hazard Summary
3-Methyl-4-nitroaniline is a brown crystalline solid utilized in organic synthesis, particularly in

the manufacturing of dyes, pigments, pharmaceuticals, and agrochemicals.[1][2][3] It is

classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to

organs through prolonged or repeated exposure.[4][5][6][7][8][9] It is also toxic to aquatic life

with long-lasting effects.[4][9]

Hazard Statements:

H301: Toxic if swallowed.[4][5][6][7][8][9]

H311: Toxic in contact with skin.[4][5][7][8][9]

H331: Toxic if inhaled.[4][5][7][8][9]
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H373: May cause damage to organs through prolonged or repeated exposure.[4][5][7][8][9]

H411: Toxic to aquatic life with long lasting effects.[4]

Quantitative Data
The following table summarizes key quantitative data for 3-Methyl-4-nitroaniline.

Property Value Reference

Chemical Formula C₇H₈N₂O₂ [1][4]

Molecular Weight 152.15 g/mol [2][5][6]

CAS Number 611-05-2 [1][2][4][6]

Appearance

Brown Crystalline Solid / Light

yellow to Brown powder to

crystal

[1][2][6]

Melting Point 131.0 to 137.0 °C [2][6]

Solubility Soluble in Tetrahydrofuran [6][10]

Occupational Exposure Limits

(OEL)
Not Available [4][5][7]

Safe Handling Protocol
Work with 3-Methyl-4-nitroaniline should be conducted in a well-ventilated area.[4][5][6]

Use of a chemical fume hood is mandatory for all procedures involving this compound.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[11][12]

A comprehensive range of PPE must be worn at all times when handling 3-Methyl-4-
nitroaniline.
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PPE Type Specification Reference

Eye and Face Protection

Safety glasses with side

shields or chemical goggles. A

face shield may be required for

splash hazards.

[4][7][11]

Skin Protection

Chemically resistant gloves

(e.g., nitrile) must be worn.

Inspect gloves for integrity

before use. A lab coat or

chemical-resistant apron is

required.

[5][7][11]

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator with a

particulate filter (e.g., N95 or

P1) is necessary.

[4][5][11]

Avoid all personal contact with the substance, including inhalation of dust.[4][13]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[4][5][6]

Keep containers tightly closed when not in use.[4][5][6]

Wash hands thoroughly with soap and water after handling.[4][5]

Contaminated work clothing should be laundered separately before reuse.[4]

Emergency Procedures
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Exposure Route First Aid Protocol Reference

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor. Rinse mouth. Do NOT

induce vomiting.

[4][5][6]

Inhalation

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or doctor.

[4][5][6]

Skin Contact

IF ON SKIN: Take off

immediately all contaminated

clothing. Wash with plenty of

water. Call a POISON

CENTER or doctor if you feel

unwell.

[4][5][6]

Eye Contact

IF IN EYES: Wash out

immediately with fresh running

water. Ensure complete

irrigation by keeping eyelids

apart. Seek medical attention

without delay.

[4][5][14]

For Minor Spills (Solid):

Remove all sources of ignition.[4]

Clean up spills immediately, avoiding dust generation.[4][5]

Use dry clean-up procedures.[4]

Dampen the spilled material with 60-70% ethanol to minimize dust.[14]

Carefully transfer the material to a suitable, labeled container for waste disposal.[4][14]
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Wash the spill area with soap and water, and decontaminate all protective equipment before

reuse.[4][14]

For Major Spills:

Evacuate the area immediately and move upwind.[4]

Alert the emergency response team and the fire brigade, informing them of the location and

nature of the hazard.[4]

Prevent the spillage from entering drains or water courses.[4][5]

Contain the spill with sand, earth, or vermiculite.[4]

Disposal Protocol
Dispose of 3-Methyl-4-nitroaniline and any contaminated materials at an authorized

hazardous or special waste collection point.[4][5][6]

Waste materials should be sealed in labeled, appropriate containers.[4]

Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Experimental Protocol: Synthesis of an Azo Dye
This protocol is a representative example of a procedure involving 3-Methyl-4-nitroaniline and

highlights the necessary safety precautions.

Objective: To synthesize an azo dye using 3-Methyl-4-nitroaniline.

Materials:

3-Methyl-4-nitroaniline

Sodium nitrite

Hydrochloric acid

Phenol
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Sodium hydroxide

Ice

Beakers, magnetic stirrer, and other standard laboratory glassware

Procedure:

Diazotization: a. In a chemical fume hood, dissolve a pre-weighed amount of 3-Methyl-4-
nitroaniline in a solution of hydrochloric acid and water in a beaker. b. Cool the beaker in an

ice bath to 0-5 °C. c. Slowly add a chilled aqueous solution of sodium nitrite dropwise while

maintaining the temperature below 5 °C. Stir continuously.

Coupling: a. In a separate beaker, dissolve phenol in an aqueous solution of sodium

hydroxide. b. Cool this solution in an ice bath. c. Slowly add the diazonium salt solution

prepared in step 1 to the phenol solution. A brightly colored azo dye should precipitate.

Isolation: a. Collect the dye precipitate by vacuum filtration. b. Wash the precipitate with cold

water. c. Dry the product in a desiccator.

Safety Considerations during the Experiment:

All steps must be performed in a chemical fume hood.

Full PPE, as described in section 3.2, is mandatory.

The temperature of the diazotization reaction must be carefully controlled to prevent the

formation of unstable and potentially explosive diazonium salts.

All waste, including filter paper and aqueous filtrates, must be collected and disposed of as

hazardous waste.
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Workflow for Safe Handling and Disposal of 3-Methyl-4-nitroaniline

Start: Handling 3-Methyl-4-nitroaniline

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat

- Respirator (if dust)

3. Engineering Controls
- Fume Hood

- Proper Ventilation

4. Chemical Handling
- Weighing & Transfer

- Experimental Use

5. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

After Use

Spill Occurs

7. Waste Collection
- Collect Solid Waste

- Collect Contaminated PPE
- Label Waste Container

Generate Waste

Retrieve for Use

6. Spill Cleanup
- Evacuate (if major)
- Absorb & Contain
- Decontaminate

8. Disposal
- Authorized Hazardous Waste Facility

End of Process

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 3-Methyl-4-nitroaniline.
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Emergency Response for 3-Methyl-4-nitroaniline Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Keep Comfortable

1. Remove Contaminated Clothing
2. Wash with Plenty of Water

1. Rinse with Water Immediately
2. Keep Eyelids Apart

1. Rinse Mouth
2. Do NOT Induce Vomiting

Seek Immediate Medical Attention
(Call POISON CENTER or Doctor)

Click to download full resolution via product page

Caption: First aid procedures for exposure to 3-Methyl-4-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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